BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of Tenofovir Disoproxil Succinate
In a Laboratory Setting

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tenofovir disoproxil succinate

Cat. No.: B12774426

The proper disposal of Tenofovir Disoproxil Succinate is critical to ensure personnel safety
and environmental protection. As a pharmacologically active compound with potential health
and environmental risks, it must be managed as a hazardous chemical waste. Releases into
the environment should be avoided, and disposal must comply with all applicable federal, state,
and local regulations.[1][2][3]

Hazard and Safety Summary

Tenofovir Disoproxil Fumarate, a closely related salt, is classified as harmful if swallowed,
causes serious eye damage, and may cause damage to organs through prolonged or repeated
exposure.[4][5] It is also considered harmful to aquatic life with long-lasting effects.[3][4] Due to
these hazards, Tenofovir Disoproxil Succinate should be handled with appropriate personal
protective equipment (PPE), and its waste must be segregated for proper disposal.

Key Regulatory Bodies:

o Environmental Protection Agency (EPA): Regulates the disposal of hazardous waste under
the Resource Conservation and Recovery Act (RCRA).[6][7][8]

o Drug Enforcement Administration (DEA): Regulates the disposal of controlled substances.[8]
(Note: Tenofovir Disoproxil Succinate is not currently listed as a controlled substance).

o State and Local Regulations: Many states have their own, often more stringent, regulations
for pharmaceutical waste disposal.[6]
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Quantitative Data for Disposal Considerations

The following table summarizes key data for Tenofovir Disoproxil Fumarate, which informs the

necessary disposal precautions for the succinate salt.

Parameter

Valuel/lnformation

Significance for Disposal

Acute Oral Toxicity

Harmful if swallowed (H302).
[4] Oral TDLO: 21,000 mg/kg
(rat).[4]

Indicates a health hazard from
ingestion, necessitating secure

containment of waste.

Causes serious eye damage

Requires use of eye protection

Eye Damage during handling and disposal
(H318).[4][5] N
to prevent injury.
o ] Prohibits disposal down the
Harmful to aquatic life with ) )
) o . drain or into sewer systems to
Aquatic Toxicity long-lasting effects (H412).[3]

[4]

prevent environmental

contamination.[2][3]

Bioaccumulation

Unlikely to bioaccumulate
based on log Kow.[2]
Octanol/water partition
coefficient log Kow: 1.18 (at pH
7).[5]

While bioaccumulation is low,
the aquatic toxicity still

warrants containment.

Disposal Method

Incineration in a permitted
hazardous waste facility is the
recommended method.[1][7][8]

This method ensures the
complete destruction of the
active pharmaceutical

ingredient.

Experimental Protocol: Step-by-Step Disposal

Procedure

This protocol outlines the required steps for the safe disposal of Tenofovir Disoproxil

Succinate from a research or laboratory setting.

1.0 Personal Protective Equipment (PPE)
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1.1. Before handling any waste, ensure appropriate PPE is worn. This includes:

o Safety goggles with side-shields or a face shield.[5]
e Impervious gloves (e.g., nitrile).[1][5]
e Alaboratory coat.

2.0 Waste Segregation and Collection
2.1. Solid Waste:

o Collect all solid waste contaminated with Tenofovir Disoproxil Succinate, including unused
or expired bulk powder, contaminated lab supplies (e.g., weigh boats, wipes), and PPE.

» Place this waste into a designated, leak-proof, and clearly labeled hazardous waste
container. The container should be marked "Hazardous Waste" and list the chemical
contents.

2.2. Liquid Waste:

o Collect any solutions containing Tenofovir Disoproxil Succinate in a separate, sealed, and
clearly labeled hazardous waste container.
» Crucially, do not discharge any amount of this material into drains or the sewer system.[2][3]

2.3. Sharps Waste:

» Any needles, syringes, or other sharps contaminated with the compound must be disposed
of in a designated sharps container.

3.0 Spill Management

3.1. In the event of a spill, avoid dust formation.[3] 3.2. Wear appropriate PPE. 3.3. For solid
spills, carefully sweep up the material and place it into the designated hazardous waste
container.[3] 3.4. For liquid spills, use an inert absorbent material to contain the spill, then
collect the material into the hazardous waste container. 3.5. Decontaminate the spill area
thoroughly.[2]

4.0 Storage and Disposal

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://static.cymitquimica.com/products/45/pdf/sds-1643656.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=10136
https://static.cymitquimica.com/products/45/pdf/sds-1643656.pdf
https://www.benchchem.com/product/b12774426?utm_src=pdf-body
https://www.benchchem.com/product/b12774426?utm_src=pdf-body
https://www.camberpharma.com/wp-content/uploads/2022/06/ET-tablets-SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC461250010&productDescription=TENOFOVIR+DISOPROXIL+FUM+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC461250010&productDescription=TENOFOVIR+DISOPROXIL+FUM+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC461250010&productDescription=TENOFOVIR+DISOPROXIL+FUM+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.camberpharma.com/wp-content/uploads/2022/06/ET-tablets-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12774426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

4.1. Store the sealed hazardous waste container in a designated, secure area away from
incompatible materials, such as strong oxidizing agents.[3][5] 4.2. Arrange for the disposal of
the hazardous waste through your institution's Environmental Health and Safety (EHS) office or
a licensed hazardous material disposal company.[1] 4.3. The primary recommended disposal
method is incineration at a permitted hazardous waste facility.[1][7][8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Tenofovir Disoproxil Succinate waste.
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Caption: Disposal workflow for Tenofovir Disoproxil Succinate.

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/product/b12774426?utm_src=pdf-body-img
https://www.benchchem.com/product/b12774426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12774426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12774426#tenofovir-disoproxil-succinate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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